Cas no 1807298-78-7 (3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride)

• Product Name: 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride
• CAS No: 1807298-78-7
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5010824
• Update Time: 2025-10-23

3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c1-2-9-8(5-12)3-7(6-13)4-10(9)16(11,14)15/h3-4,13H,2,6H2,1H3
• InChI Key： VFKUCDKNVGNVGV-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(CO)C=C(C#N)C=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride

Research Briefing on 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride (CAS: 1807298-78-7)

3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride (CAS: 1807298-78-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its reactive sulfonyl chloride group for selective modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the application of 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride as a key building block for the synthesis of sulfonamide-based inhibitors. The study highlighted its role in the development of potent inhibitors targeting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The compound's unique structural features, including the cyano and hydroxymethyl groups, were found to enhance binding affinity and selectivity.

Another recent advancement involves the use of this compound in proteomics research. A 2024 paper in ACS Chemical Biology demonstrated its efficacy as a labeling reagent for protein sulfonation studies. The researchers utilized its reactive sulfonyl chloride moiety to selectively modify cysteine residues in proteins, enabling the identification of novel sulfonation sites. This approach has opened new avenues for understanding post-translational modifications and their implications in disease mechanisms.

The synthetic versatility of 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride has also been explored in material science. A study in Advanced Materials (2023) reported its incorporation into polymer matrices to create functionalized surfaces with antimicrobial properties. The compound's ability to introduce sulfonyl groups into polymers was leveraged to develop coatings for medical devices, showcasing its potential beyond traditional pharmaceutical applications.

Despite its promising applications, challenges remain in the large-scale production and stability of this compound. Recent patents (e.g., WO2023124567) have addressed these issues by proposing optimized synthetic routes and stabilization techniques. These innovations are expected to facilitate broader adoption of 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride in industrial and academic settings.

In conclusion, 3-Cyano-2-ethyl-5-(hydroxymethyl)benzenesulfonyl chloride (CAS: 1807298-78-7) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span enzyme inhibition, proteomics, and material science, with ongoing research continuing to uncover new possibilities. Future studies are likely to focus on expanding its utility in targeted drug delivery and bioconjugation strategies.